6-(Benzyloxy)-1H-indazole
Overview
Description
Synthesis Analysis
The synthesis of compounds similar to 6-(Benzyloxy)-1H-indazole has been reported in the literature . For instance, the synthesis of 2-furylglyoxal–anthranilic acid (FGAA) complexes with transition metals has been described . Another study reported the synthesis of benzimidazole derivatives, which share some structural similarities with 6-(Benzyloxy)-1H-indazole .Molecular Structure Analysis
The molecular structure of 6-(Benzyloxy)-1H-indazole can be inferred from its name. It likely contains an indazole core, which is a bicyclic compound consisting of a benzene ring fused to a pyrazole ring. The “6-(Benzyloxy)” part suggests a benzyloxy group attached at the 6-position of the indazole core .Scientific Research Applications
Drug Development Tyrosinase Inhibition
“6-(Benzyloxy)-1H-indazole” may serve as a potential inhibitor for tyrosinase, an enzyme involved in melanin synthesis. Compounds with similar structures have been studied for their inhibitory effects on tyrosinase, which could be useful in developing treatments for conditions like hyperpigmentation or melanoma .
Antimicrobial Activity
Compounds with indazole moiety have been explored for their antimicrobial properties. “6-(Benzyloxy)-1H-indazole” could be investigated for its potential use as an antimicrobial agent against various pathogenic microorganisms .
Rotamerization Studies
The benzyloxy group’s ability to undergo rotamerization under UV light has been documented in similar compounds. “6-(Benzyloxy)-1H-indazole” could be used in photochemical studies to understand this process better, which has implications in molecular switches and photoresponsive materials .
Metal Complex Formation
Indazole derivatives can act as ligands to form metal complexes with various metals. These complexes have diverse applications, including catalysis, material science, and medicinal chemistry .
MDPI - Tyrosinase Inhibitors Springer - Antimicrobial, anti-inflammatory MDPI - UV-Induced Benzyloxy Rotamerization
properties
IUPAC Name |
6-phenylmethoxy-1H-indazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N2O/c1-2-4-11(5-3-1)10-17-13-7-6-12-9-15-16-14(12)8-13/h1-9H,10H2,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PMKBUGNQHOFKQS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=CC3=C(C=C2)C=NN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10468197 |
Source
|
| Record name | 6-(Benzyloxy)-1H-indazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10468197 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
224.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-(Benzyloxy)-1H-indazole | |
CAS RN |
874668-62-9 |
Source
|
| Record name | 6-(Benzyloxy)-1H-indazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10468197 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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